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Compound of Interest

Compound Name:
2-Hydroxycyclohexanecarboxylic

acid

CAS No.: 17502-32-8

Cat. No.: B1209147 Get Quote

CAS No: 609-69-8 (Mixture), 17502-32-8 (Isomer specific) Synonyms: Hexahydrosalicylic acid;

2-Hydroxycyclohexane-1-carboxylic acid Molecular Formula: C₇H₁₂O₃

Part 1: Executive Safety Summary
Critical Hazard Alert: The primary danger associated with 2-Hydroxycyclohexanecarboxylic
acid is irreversible eye damage (GHS Category 1, H318). While often perceived as a "standard

organic acid," its structural capacity to protonate sensitive mucosal tissues necessitates stricter

eye protection than standard laboratory salts.

Immediate Action Directive:

Do NOT rely solely on safety glasses if working with liquid formulations or large quantities of

dust. Chemical splash goggles are mandatory.

Respiratory Control: This compound is a solid at room temperature. Inhalation of dust

triggers respiratory tract irritation (H335).[1] All weighing operations must occur inside a fume

hood or powder containment enclosure.

Part 2: Risk Assessment & Hazard Analysis
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To select the correct PPE, one must understand the mechanism of injury. 2-
Hydroxycyclohexanecarboxylic acid possesses both a carboxylic acid group and a hydroxyl

group on a cyclohexane ring.[2][3]

Hazard Class GHS Code
Mechanism of
Injury

Operational
Implication

Serious Eye Damage H318

Acidic protonation of

corneal proteins

causes rapid opacity

and potential

blindness.

Zero-tolerance for

unsealed eye

protection.

Skin Irritation H315

Desiccation and acid

hydrolysis of

epidermal lipids.

Standard nitrile gloves

are sufficient for

transient contact.

Respiratory Irritation H335

Mucosal inflammation

due to acidic dust

deposition.

Engineering controls

(Fume Hood) take

precedence over

respirators.

Expert Insight: Unlike simple mineral acids, organic hydroxy-acids can exhibit "stickiness" or

lipophilicity due to the cyclohexane ring, potentially increasing tissue residence time if not

washed off immediately.

Part 3: Personal Protective Equipment (PPE) Matrix
Eye & Face Protection (CRITICAL)

Standard Handling (Solid < 1g): Safety glasses with side shields (ANSI Z87.1 compliant).

Solution Preparation / Synthesis: Chemical Splash Goggles (Indirect Vent).
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High Energy Reactions: Face shield + Goggles. Rationale: Thermal runaway or vigorous off-

gassing can aerosolize the acid.

Hand Protection (Glove Selection)
Based on chemical compatibility data for analogous cyclic organic acids (e.g.,

Cyclohexanecarboxylic acid).

Task Glove Material Thickness
Breakthrough
Time

Recommendati
on

Dry Solid

Handling
Nitrile 0.11 mm (4 mil) > 480 min

Standard Choice.

Excellent

dexterity and

protection

against dry

particulates.

Solution (Splash) Nitrile 0.11 mm (4 mil) ~30-60 min

Change

immediately

upon

contamination.

Solution

(Immersion)
Butyl Rubber 0.3 - 0.7 mm > 480 min

Required for spill

cleanup or

prolonged

contact with

concentrated

solutions.

Respiratory & Body Protection
Body: 100% Cotton or Nomex Lab Coat (Snap closures preferred for quick removal). Long

pants and closed-toe shoes are non-negotiable.

Respiratory:

Primary Control: Chemical Fume Hood (Face velocity: 80-100 fpm).
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Secondary Control: If hood is unavailable, use a NIOSH-approved N95 or P100 particulate

respirator.

Part 4: Operational Protocol: Handling & Synthesis
Workflow Logic Diagram
The following decision tree outlines the safety logic for handling this compound based on

physical state.

Start: Task Assessment

Physical State?

Solid (Powder) Liquid / Solution

Quantity > 10g? Splash Risk?

Use Fume Hood
(Sash at 18")

Yes (Dust Risk)

N95 Respirator +
Safety Glasses

No Hood Available

Std PPE:
Nitrile Gloves + Lab Coat

REQUIRED:
Splash Goggles

Low Add Face Shield

High (Heating/Stirring)

Wear over goggles

Click to download full resolution via product page
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Figure 1: PPE Decision Logic based on physical state and quantity. Note the escalation to

goggles for liquid handling.

Step-by-Step Handling Procedure
Pre-Check: Verify fume hood airflow. Clear the working area of incompatible bases or strong

oxidizers.

Weighing (Solid):

Place the balance inside the fume hood if possible.

If weighing on an open bench, use a static-free spatula to prevent powder scattering.

Technique: Transfer slowly. If powder spills, do not blow it off. Wipe with a damp paper

towel (water solubilizes the acid).

Solubilization:

Add the solid to the solvent (e.g., water, ethanol), not vice versa, to minimize splash risk.

Stir magnetically.

Reaction Monitoring:

If heating is required, ensure the vessel is vented or equipped with a reflux condenser.

This compound has a flash point (approx. 113°C) well above room temperature, but

organic vapors can still accumulate.

Part 5: Emergency Response & Decontamination
Exposure Response Pathway
Self-Validating Protocol: The effectiveness of this response relies on speed.

Eye Contact (Priority 1):

IMMEDIATE: Flush with tepid water for 15 minutes minimum.
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Technique: Hold eyelids open. Rotate eyeball.

Medical: Seek medical attention immediately. Bring the SDS.

Skin Contact:

Remove contaminated clothing / gloves.[4][5]

Wash with soap and water.[6]

If irritation persists (redness/blistering), consult a physician.

Spill Cleanup (Decontamination)
Small Spill (< 50g/mL):

Isolate: Alert nearby personnel.

PPE: Wear goggles and double nitrile gloves.

Neutralize:

Liquids: Absorb with vermiculite or spill pads.

Solids: Cover with wet paper towels to prevent dust, then wipe up.

Optional Neutralization: Apply a weak base like Sodium Bicarbonate (NaHCO₃) or Calcium

Carbonate. Wait for bubbling (CO₂ release) to cease.

Clean: Wipe area with water.[6][7]

Part 6: Waste Management & Disposal
Regulatory Compliance: Disposal must align with RCRA (USA) or local hazardous waste

regulations.
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Waste Stream Disposal Method Notes

Solid Waste Incineration

Pack in a combustible

container (polyethylene). Label

as "Organic Acid Solid."

Aqueous Solution Neutralization / Incineration

Check local sewer codes. If

permitted, neutralize to pH 6-9

before discharge. If toxic co-

solvents are present,

incinerate as "Organic Liquid

Waste."

Contaminated PPE Solid Hazardous Waste

Do not dispose of heavily

contaminated gloves in regular

trash.

Disposal Logic:

Dissolve or mix the material with a combustible solvent.

Burn in a chemical incinerator equipped with an afterburner and scrubber.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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